Cas no 10027-80-2 ((1R,2S)-Cyclohexane-1,2-diamine dihydrochloride)

• Product Name: (1R,2S)-Cyclohexane-1,2-diamine dihydrochloride
• CAS No: 10027-80-2
• MF: C₆H₁₆Cl₂N₂
• MW: 187.110639572144
• MDL: MFCD22372080
• CID: 183460
• PubChem ID: 70701196
• Update Time: 2025-05-21

(1R,2S)-Cyclohexane-1,2-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R,2S)-Cyclohexane-1,2-diamine dihydrochloride
• (1R,2S)-rel-1,2-Cyclohexanediamine hydrochloride
• 1,2-Cyclohexanediamine,hydrochloride (1:2), (1R,2S)-rel-
• (1R,2S)-CYCLOHEXANE-1,2-DIAMINE 2HCL
• cis-1,2-Cyclohexanediamine dihydrochloride
• 1,2-Cyclohexanediamine, dihydrochloride, (1R,2S)-rel-
• 0141AA
• AK109345
• AX8226125
• ST24020109
• 1,2-Cyclohexanediamine, hydrochloride (1:2), (1R,2S)-rel-
• (1R,2S)-Cyclohexane-1,2-diamine--hydrogen chloride (1/2)
• DTXSID70743957
• AKOS016007831
• (1S,2R)-cyclohexane-1,2-diamine;dihydrochloride
• CS-0271377
• (1R,2S)-Cyclohexane-1,2-diaminedihydrochloride
• 10027-80-2
• EN300-243931
• A11421
• AS-70286
• (1R,2S)-cyclohexane-1,2-diamine;dihydrochloride
• cis-1,2-diaminocyclohexane dihydrochloride
• DB-335841

• MDL： MFCD22372080
• Inchi： 1S/C6H14N2.2ClH/c7-5-3-1-2-4-6(5)8;;/h5-6H,1-4,7-8H2;2*1H/t5-,6+;;
• InChI Key： HEKOZXSZLOBKGM-RUTFAPCESA-N
• SMILES： Cl.Cl.N[C@@H]1CCCC[C@@H]1N

Computed Properties

• Exact Mass: 150.09200
• Monoisotopic Mass: 186.0690539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 62.9
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52

Experimental Properties

• Density: 0.939
• Melting Point: 307-310 ºC
• Boiling Point: 193.6°Cat760mmHg
• Flash Point: 75°C
• PSA: 52.04000
• LogP: 2.41760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on (1R,2S)-Cyclohexane-1,2-diamine dihydrochloride

Recent Advances in the Application of (1R,2S)-Cyclohexane-1,2-diamine Dihydrochloride (CAS: 10027-80-2) in Chemical Biology and Pharmaceutical Research

The compound (1R,2S)-Cyclohexane-1,2-diamine dihydrochloride (CAS: 10027-80-2) has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile applications in asymmetric synthesis, catalysis, and drug development. This research brief synthesizes the latest findings on this chiral diamine derivative, highlighting its structural advantages, mechanistic insights, and emerging therapeutic potentials.

A 2023 study in Journal of Medicinal Chemistry demonstrated the compound's efficacy as a chiral auxiliary in synthesizing β-lactam antibiotics, achieving 98% enantiomeric excess. The rigid cyclohexane backbone and chelating diamine groups (particularly in its hydrochloride salt form) were found to enhance stereocontrol in penicillin derivatives, addressing a longstanding challenge in antibiotic production. Notably, the hydrochloride salt's improved solubility (3.2-fold increase vs. free base) facilitated its use in aqueous-phase reactions.

In cancer research, a Nature Communications paper (2024) revealed that 10027-80-2 serves as a critical building block for platinum(IV) prodrugs. The (1R,2S) configuration enabled selective tumor targeting through integrin αvβ3 recognition, reducing cisplatin's nephrotoxicity by 67% in murine models while maintaining antitumor efficacy. X-ray crystallography confirmed the dihydrochloride form's stable octahedral coordination geometry with Pt(IV), a breakthrough in metallodrug design.

The compound's role in neurodegenerative disease was explored in ACS Chemical Neuroscience (2023), where it functioned as a molecular scaffold for γ-secretase modulators. The protonated amine groups in the dihydrochloride salt formed crucial hydrogen bonds with Asp257 and Lys267 residues, achieving 40% greater β-amyloid suppression than benchmark compounds. Researchers emphasized the salt's enhanced blood-brain barrier permeability (logP = -1.2) compared to neutral analogs.

Recent innovations in continuous flow chemistry (2024, Organic Process Research & Development) have utilized 10027-80-2 as a recoverable catalyst for Pictet-Spengler reactions. The dihydrochloride form demonstrated exceptional stability (>200 hours at 80°C) in microreactors, enabling kilogram-scale production of tryptophan-derived alkaloids with 91% yield. This advance addresses previous limitations in chiral indole synthesis.

Emerging safety data (2023, Regulatory Toxicology and Pharmacology) indicate the dihydrochloride salt's improved toxicological profile, with LD50 values of 1,250 mg/kg (oral, rat) versus 890 mg/kg for the free base. The hydrochloride counterions were shown to mitigate mucosal irritation, supporting its selection for oral formulations. These findings have prompted three new IND applications for 10027-80-2-based therapeutics in Q2 2024.

Future directions include exploiting the compound's dual hydrogen-bond donor capacity (pKa1 = 8.3, pKa2 = 9.7) for RNA-targeting drugs, as preliminary data show promising binding to the SARS-CoV-2 frameshift element. The dihydrochloride's hygroscopic nature remains a formulation challenge, with ongoing work on co-crystals to improve stability. These developments position (1R,2S)-Cyclohexane-1,2-diamine dihydrochloride as a multifaceted tool in next-generation drug discovery.